Cas no 229639-57-0 ((S)-Didesmethylsibutramine)

• Product Name: (S)-Didesmethylsibutramine
• CAS No: 229639-57-0
• MF: C₁₅H₂₂ClN
• MW: 251.79488325119
• CID: 2936077
• Update Time: 2023-08-10

(S)-Didesmethylsibutramine Chemical and Physical Properties

Names and Identifiers

• (S)-Didesmethylsibutramine
• S-(-)-Di-desmethylsibutramine
• 8T426BV34Q
• (-)-Didesmethylsibutramine
• Didesmethylsibutramine, (S)-
• Q27270980
• (S)-1-[1-(4-chlorophenyl)cyclobutyl]-3-methylbutylamine
• (1S)-1-[1-(p-Chlorophenyl)cyclobutyl]-3-methyl-1-butanamine
• (alphaS)-1-(4-Chlorophenyl)-alpha-(2-methylpropyl)cyclobutanemethanamine
• Cyclobutanemethanamine, 1-(4-chlorophenyl)-alpha-(2-methylpropyl)-,

• Inchi： 1S/C15H22ClN/c1-11(2)10-14(17)15(8-3-9-15)12-4-6-13(16)7-5-12/h4-7,11,14H,3,8-10,17H2,1-2H3/t14-/m0/s1
• InChI Key： WQSACWZKKZPCHN-AWEZNQCLSA-N
• SMILES： ClC1C=CC(=CC=1)C1([C@H](CC(C)C)N)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 239
• XLogP3: 4.5
• Topological Polar Surface Area: 26